Cas no 1566984-15-3 (4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine)

4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine
- 1566984-15-3
- EN300-1859080
-
- Inchi: 1S/C7H14N4/c1-11-6-7(9-10-11)4-2-3-5-8/h6H,2-5,8H2,1H3
- InChI Key: UJPNLAVZOZANDG-UHFFFAOYSA-N
- SMILES: N1(C)C=C(CCCCN)N=N1
Computed Properties
- Exact Mass: 154.121846464g/mol
- Monoisotopic Mass: 154.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7Ų
- XLogP3: -0.2
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1859080-2.5g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 2.5g |
$1791.0 | 2023-09-18 | ||
Enamine | EN300-1859080-1.0g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 1g |
$1629.0 | 2023-05-26 | ||
Enamine | EN300-1859080-5.0g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 5g |
$4722.0 | 2023-05-26 | ||
Enamine | EN300-1859080-1g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 1g |
$914.0 | 2023-09-18 | ||
Enamine | EN300-1859080-5g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 5g |
$2650.0 | 2023-09-18 | ||
Enamine | EN300-1859080-10g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 10g |
$3929.0 | 2023-09-18 | ||
Enamine | EN300-1859080-0.25g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 0.25g |
$840.0 | 2023-09-18 | ||
Enamine | EN300-1859080-10.0g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 10g |
$7004.0 | 2023-05-26 | ||
Enamine | EN300-1859080-0.5g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 0.5g |
$877.0 | 2023-09-18 | ||
Enamine | EN300-1859080-0.1g |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine |
1566984-15-3 | 0.1g |
$804.0 | 2023-09-18 |
4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine Related Literature
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
Additional information on 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine
Comprehensive Overview of 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine (CAS No. 1566984-15-3)
The compound 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine (CAS No. 1566984-15-3) is a versatile organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1-methyl-1H-1,2,3-triazole moiety linked to a butylamine chain, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule inhibitors and bioconjugation reagents.
One of the key reasons for the growing interest in 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine is its role in click chemistry, a field that has revolutionized the way scientists design and synthesize molecules. The triazole ring in this compound is highly stable and can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern chemical biology. This property makes it an excellent candidate for probe development and targeted drug delivery systems, which are hot topics in current biomedical research.
In addition to its applications in drug development, 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine is also being explored in material science. Its amine functionality allows for easy modification, enabling the creation of functionalized polymers and surface coatings. These materials have potential uses in biocompatible implants and sensors, aligning with the increasing demand for smart materials in healthcare and environmental monitoring.
Another area where this compound shines is in agricultural chemistry. Researchers are investigating its derivatives as potential plant growth regulators or pest control agents. Given the global push for sustainable agriculture, compounds like 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine are being scrutinized for their eco-friendly profiles and efficacy in enhancing crop yields without harmful side effects.
The synthesis of 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine typically involves multi-step organic reactions, including the formation of the triazole ring followed by functional group transformations. Advanced techniques such as high-throughput screening and computational modeling are often employed to optimize its production and explore its reactivity. These methods are part of the broader trend toward automated synthesis and AI-driven drug discovery, which are transforming the chemical industry.
Safety and regulatory compliance are critical when working with 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine. While it is not classified as a hazardous material, proper handling protocols should always be followed to ensure workplace safety. This aligns with the increasing focus on green chemistry and responsible research practices, which are becoming standard in both academia and industry.
In summary, 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-1-amine (CAS No. 1566984-15-3) is a compound with broad applicability across multiple scientific disciplines. Its unique chemical properties and versatility make it a valuable tool for researchers working on drug development, material science, and agricultural innovations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research for years to come.
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